![molecular formula C15H9BrCl2N2O2S B4536770 5-bromo-2-chloro-N-(5-chloro-6-methoxy-1,3-benzothiazol-2-yl)benzamide](/img/structure/B4536770.png)
5-bromo-2-chloro-N-(5-chloro-6-methoxy-1,3-benzothiazol-2-yl)benzamide
Description
Synthesis Analysis
The synthesis of related compounds often involves multistep reactions, starting from basic aromatic acids or alcohols, proceeding through reactions like nitration, reduction, esterification, bromination, and diazotization. An efficient synthesis method involves using commercially available starting materials to prepare key intermediates, which are then further reacted to obtain the desired compound with high specificity and yield (Zhang et al., 2022).
Molecular Structure Analysis
Crystal structure analysis and DFT calculations have been used to characterize similar benzamide derivatives, revealing intricate details about their molecular conformation, hydrogen bonding, π-π stacking interactions, and overall molecular geometry. These studies help understand the spatial arrangement of atoms within the molecule and the potential for intermolecular interactions (Efraín Polo et al., 2019).
Chemical Reactions and Properties
Compounds in this class participate in a variety of chemical reactions, including nucleophilic substitutions, which are central to modifying the chemical structure and introducing new functional groups. These reactions are key to synthesizing derivatives with specific biological activities or physical-chemical properties (S. Mataka* et al., 1992).
Physical Properties Analysis
The physical properties of these compounds, such as melting points, solubility, and crystalline structure, are influenced by their molecular structure. X-ray crystallography provides detailed information on the crystal packing and the types of intermolecular interactions stabilizing the solid-state structure (R. Alarcon et al., 1998).
Chemical Properties Analysis
The chemical behavior of these compounds, including their reactivity towards different reagents, stability under various conditions, and the nature of their chemical transformations, is a direct consequence of their molecular architecture. Studies on derivatives highlight their potential as biological agents, underscoring the importance of functional groups like bromo, chloro, methoxy, and benzothiazolyl in contributing to their activity profile (T. Kuroita et al., 1996).
properties
IUPAC Name |
5-bromo-2-chloro-N-(5-chloro-6-methoxy-1,3-benzothiazol-2-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9BrCl2N2O2S/c1-22-12-6-13-11(5-10(12)18)19-15(23-13)20-14(21)8-4-7(16)2-3-9(8)17/h2-6H,1H3,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRZWHJDRAAKYJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)SC(=N2)NC(=O)C3=C(C=CC(=C3)Br)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9BrCl2N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-chloro-N-(5-chloro-6-methoxy-1,3-benzothiazol-2-yl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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